Cas no 2680837-93-6 (benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate)

• Product Name: benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate
• CAS No: 2680837-93-6
• MF: C₁₆H₁₇NO₄
• MW: 287.310484647751
• CID: 5635251
• PubChem ID: 165924149
• Update Time: 2025-06-07

benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680837-93-6
• EN300-28287500
• benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate

• Inchi： 1S/C16H17NO4/c1-2-20-15-10-13(18)8-9-14(15)17-16(19)21-11-12-6-4-3-5-7-12/h3-10,18H,2,11H2,1H3,(H,17,19)
• InChI Key： IXZIKUFDZZOOEG-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=CC=1NC(=O)OCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 287.11575802g/mol
• Monoisotopic Mass: 287.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.8Ų

Additional information on benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate

Introduction to Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate (CAS No. 2680837-93-6)

Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate, a compound with the chemical identifier CAS No. 2680837-93-6, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its benzyl moiety and the presence of both 2-ethoxy and 4-hydroxyphenyl substituents, contribute to its unique chemical properties and biological interactions.

The synthesis and characterization of Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate have been subjects of extensive research due to its potential in drug development. The benzyl group, a common component in many pharmaceuticals, is known for its ability to enhance the solubility and bioavailability of active compounds. Meanwhile, the ethoxy and hydroxy groups on the phenyl ring introduce polar functionalities that can influence the molecule's interactions with biological targets.

In recent years, there has been growing interest in carbamate derivatives as they exhibit a range of pharmacological activities, including anti-inflammatory, analgesic, and antioxidant effects. The specific arrangement of functional groups in Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate makes it a promising candidate for further investigation in these areas. Studies have shown that modifications in the phenyl ring can significantly alter the biological activity of carbamates, making them valuable scaffolds for drug discovery.

The 2-ethoxy substituent on the phenyl ring is particularly noteworthy as it can influence the electronic properties of the molecule, thereby affecting its reactivity and binding affinity to biological targets. Additionally, the presence of a hydroxyl group at the para position relative to the ethoxy group can enhance hydrogen bonding capabilities, which is crucial for stabilizing interactions with proteins and enzymes. These structural features make Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate a versatile molecule for medicinal chemistry applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such compounds. Molecular modeling studies have been instrumental in understanding how Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate interacts with target proteins. These studies suggest that the compound may bind to specific pockets on enzymes or receptors, modulating their activity and potentially leading to therapeutic effects.

The pharmaceutical industry has been increasingly leveraging natural product-inspired scaffolds to develop new drugs. The structural motifs found in Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate bear similarities to several naturally occurring compounds known for their biological activities. This similarity has prompted researchers to explore its potential as a lead compound for drug development. By modifying its structure, scientists aim to enhance its potency and selectivity while minimizing side effects.

In addition to its pharmacological potential, Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate has shown promise in preclinical studies as an intermediate in the synthesis of more complex molecules. Its stability under various reaction conditions makes it a valuable building block for medicinal chemists. The ability to functionalize different parts of its structure allows for the creation of a wide range of derivatives with tailored properties.

The role of carbamates in modern medicine cannot be overstated. They have been used successfully in various therapeutic areas, including neurology, oncology, and inflammation management. The unique combination of functional groups in Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate positions it as a candidate for multiple drug candidates targeting different diseases. Ongoing research aims to elucidate its mechanisms of action and explore new applications.

The development of novel synthetic methodologies has also contributed to the growing interest in this compound. Efficient synthetic routes allow for large-scale production, which is essential for both research and commercial purposes. Researchers have been working on optimizing these methods to improve yield and purity while reducing environmental impact.

The future prospects for Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate are promising, with several ongoing clinical trials and preclinical studies evaluating its potential therapeutic benefits. As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. This compound represents an exciting opportunity for innovation in drug discovery.

In conclusion, Benzyl N-(2-ethoxy-4-hydroxyphenyl)carbamate (CAS No. 2680837-93-6) is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features, combined with recent advancements in computational chemistry and synthetic methodologies, make it a valuable asset in drug development efforts. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in addressing unmet medical needs.